3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide

• Molecular Formula: C11H22F2N2O2
• Molecular Weight: 252.30 g/mol
• IUPAC Name: 3-(dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide
• InChI: InChI=1S/C11H22F2N2O2/c1-6-15(7-2)9(16)11(12,13)10(14(4)5)17-8-3/h10H,6-8H2,1-5H3
• InChI Key: HVWOINZZSFVTII-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(C(N(C)C)OCC)(F)F

Description

3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide is a fluorinated amide derivative characterized by a unique combination of functional groups: a dimethylamino group, an ethoxy substituent, a diethylamide moiety, and two fluorine atoms on the same carbon center. Its synthesis involves a multi-step process under inert nitrogen atmosphere, starting with α-chloroamide, zinc powder, and anhydrous cerium chloride. The reaction proceeds at 90°C, followed by cooling, filtration, and purification via vacuum distillation, yielding 53% of the final product as a colorless liquid .

The compound’s structural features contribute to its distinct physicochemical properties. The fluorine atoms enhance metabolic stability and electron-withdrawing effects, while the ethoxy and diethylamide groups influence solubility and steric bulk. These attributes make it a valuable intermediate in pharmaceutical and agrochemical research, particularly for developing bioactive molecules with improved pharmacokinetic profiles.

Preparation Methods

The synthesis of 3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide can be achieved through several synthetic routes. One common method involves the reaction of dimethylamine with ethyl chloroformate to form an intermediate, which is then reacted with diethylamine and difluoropropanoyl chloride under controlled conditions. The reaction typically requires a solvent such as dichloromethane and is carried out at low temperatures to ensure high yield and purity. Industrial production methods may involve continuous flow reactors to optimize the reaction conditions and scale up the production efficiently .

Chemical Reactions Analysis

3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines and alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamino or ethoxy groups are replaced by other nucleophiles such as halides or alkoxides.

Hydrolysis: In the presence of water and an acid or base catalyst, the compound can hydrolyze to form corresponding carboxylic acids and amines

Scientific Research Applications

3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various heterocyclic compounds and as an intermediate in the synthesis of pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: The compound is used in the production of polymers and as a stabilizer in various industrial processes .

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes, binding to their active sites and preventing their normal function. This inhibition can lead to various biological effects, such as the disruption of metabolic pathways or the inhibition of cell proliferation. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the uniqueness of 3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide, the following table compares its structural and functional attributes with analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties/Applications	Reference
3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide	C₁₁H₂₁F₂N₂O₂	262.30	Dimethylamino, ethoxy, diethylamide, difluoro	High metabolic stability; synthetic intermediate for fluorinated pharmaceuticals
N'-[2-(3-Fluorophenyl)-2-methoxyethyl]-N-[2-(trifluoromethyl)phenyl]ethanediamide	C₁₉H₁₇F₄N₂O₂	396.35	Fluorophenyl, methoxy, trifluoromethyl	Distinct bioactivity in receptor modulation
Ethyl 2-amino-3,3-difluoro-3-phenylpropanoate	C₁₁H₁₁F₂NO₂	243.21	Difluoro, phenyl, ester	Versatile precursor for fluorinated amino acids
3-(Dimethylamino)-N,N-dimethylpropionamide	C₇H₁₅N₂O	143.21	Dimethylamino, N,N-dimethylamide	Solvent and catalyst in organic reactions
N-(2,4-Dimethoxyphenyl)-2,3,3,3-tetrafluoro-2-methoxypropanamide	C₁₂H₁₃F₄NO₄	335.24	Tetrafluoro, dimethoxyphenyl, methoxy	Potential use in materials science and drug design

Key Structural and Functional Differences:

Fluorination Pattern : Unlike compounds with trifluoromethyl (e.g., ) or tetrafluoro groups (e.g., ), the target compound features a geminal difluoro configuration, which reduces steric hindrance while maintaining electronic effects .

Amino and Amide Groups: The dimethylamino and diethylamide moieties differentiate it from simpler amides like 3-(Dimethylamino)-N,N-dimethylpropionamide, enhancing lipophilicity and resistance to enzymatic degradation .

Ether vs. Ester Linkages : The ethoxy group provides better solubility in polar aprotic solvents compared to ester-containing analogs (e.g., ), facilitating reactions in diverse media.

Stability and Reactivity

• The compound’s half-life in aqueous media (t₁/₂ = 12 h at pH 7.4) exceeds that of non-fluorinated derivatives (t₁/₂ = 3–5 h), attributed to fluorine’s electron-withdrawing effects .
• Its reactivity in nucleophilic acyl substitution is moderated by the diethylamide group, enabling controlled functionalization in multi-step syntheses .

Biological Activity

3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide, commonly referred to as DFE , is a synthetic compound notable for its unique molecular structure that includes a dimethylamino group, an ethoxy group, and two ethyl groups attached to a difluoropropanamide backbone. This compound has garnered attention in medicinal chemistry due to its potential biological activity and selectivity, which may be enhanced by the presence of the difluoropropanamide moiety.

• Molecular Formula : C$_{11}$H$_{22}$F$_{2}$N$_{2}$O$_{2}$
• Molecular Weight : 252.30 g/mol
• CAS Number : 141547-00-4

Synthesis

The synthesis of DFE typically involves several steps, including the reaction of chlorodifluoroacetic acid with diethylamine. The process requires careful temperature control due to the exothermic nature of the reactions involved .

Biological Activity

DFE exhibits significant biological activity through its interactions with various molecular targets within biological systems. The presence of fluorine atoms enhances its lipophilicity, allowing for better membrane permeability and interaction with cellular targets .

Research indicates that DFE can modulate specific enzymatic activities and influence metabolic pathways in vitro. These interactions are crucial for understanding its potential therapeutic effects and safety profile.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of DFE, it is useful to compare it with structurally similar compounds. Below is a table summarizing key characteristics:

Compound Name	Structural Features	Unique Characteristics
3-(Dimethylamino)-N,N-diethylpropionamide	Dimethylamino group; ethyl groups	Lacks difluorination; simpler structure
N,N-Diethyl-2,2-difluoroacetamide	Difluoro group; acetamide structure	Acetamide instead of propanamide
Ethyl 4-(dimethylamino)butanoate	Dimethylamino group; butanoate structure	Different alkyl chain; no fluorine
4-(Dimethylamino)benzoic acid	Aromatic ring; carboxylic acid	More polar due to carboxylic acid
3-(Dimethylamino)-3-ethoxy-N,N-diethyl-2,2-difluoropropanamide	Dimethylamino group; ethoxy and difluoro groups	Enhanced lipophilicity and biological activity

Case Studies

Several studies have investigated the biological activity of DFE:

• Enzymatic Activity Modulation : A study demonstrated that DFE can significantly alter the activity of certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent in metabolic disorders.
• Cellular Interaction Studies : Research involving cell lines indicated that DFE effectively penetrates cell membranes, leading to altered cellular responses compared to control compounds lacking fluorination .
• Therapeutic Potential : Preliminary investigations into the therapeutic applications of DFE have shown promise in areas such as cancer treatment and metabolic regulation, although further studies are required to establish efficacy and safety profiles.